Cas no 1558832-28-2 (4-Ethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one)

4-Ethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one structure
1558832-28-2 structure
Product Name:4-Ethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one
CAS No:1558832-28-2
MF:C12H21NO
MW:195.301243543625
CID:5694617
PubChem ID:79536537
Update Time:2023-10-14

4-Ethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

    • EN300-1125957
    • AKOS018092340
    • CS-0348554
    • 1558832-28-2
    • 4-ethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one
    • Cyclohexanone, 4-ethyl-2-(2-pyrrolidinyl)-
    • 4-Ethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one
    • Inchi: 1S/C12H21NO/c1-2-9-5-6-12(14)10(8-9)11-4-3-7-13-11/h9-11,13H,2-8H2,1H3
    • InChI Key: VCFGSSBSRBLEKY-UHFFFAOYSA-N
    • SMILES: O=C1CCC(CC)CC1C1CCCN1

Computed Properties

  • Exact Mass: 195.162314293g/mol
  • Monoisotopic Mass: 195.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 0.981±0.06 g/cm3(Predicted)
  • Boiling Point: 300.2±15.0 °C(Predicted)
  • pka: 10.01±0.10(Predicted)

4-Ethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one Pricemore >>

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